Cas no 68411-16-5 (2-BUTYNE-1,4-DIOL DIGLYCEROL ETHER)
68411-16-5 structure
Product Name:2-BUTYNE-1,4-DIOL DIGLYCEROL ETHER
CAS No:68411-16-5
MF:C10H18O6
MW:234.246324062347
CID:504263
Update Time:2024-01-30
2-BUTYNE-1,4-DIOL DIGLYCEROL ETHER Chemical and Physical Properties
Names and Identifiers
-
- 2-BUTYNE-1,4-DIOL DIGLYCEROL ETHER
- 2-Butyn-1,4-diol,chlorohydrinhydrolyzedethers
- 2-Butyne-1,4-diol,etherswithepichlorohydrin,hydrolyzed
- BUTYNEDIOL DERIVATIVE
- BUTYNYL GLYCEROL
- Einecs 270-106-1
- 2-Butyn-1,4-diol, chlorohydrin hydrolyzed ethers
- 2-butyne-1,4-diol, ethers with epichlorohydrin,hydrolyzed
- 2-Butyne-1,4-diol,ethers with epichlorohydrin,hydrolyzed
- 2-Butyn-1,4-diol,chlorohydrin hydrolyzed ethers
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- Inchi: 1S/C10H18O6/c11-5-9(13)7-15-3-1-2-4-16-8-10(14)6-12/h9-14H,3-8H2
- InChI Key: HJLMFDJVLDVHIV-UHFFFAOYSA-N
- SMILES: C(COCC(CO)O)#CCOCC(CO)O
Computed Properties
- Exact Mass: 234.11000
- Monoisotopic Mass: 178.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53A^2
Experimental Properties
- Density: 1.18~1.21 (20°)
- Boiling Point: 238 °C at 760 mmHg
- Flash Point: 152.2 °C
- PSA: 99.38000
- LogP: -2.27060
2-BUTYNE-1,4-DIOL DIGLYCEROL ETHER Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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